Cas no 1466800-32-7 (5-(ethylsulfanyl)spiro2.3hexane-5-carboxylic acid)

• Product Name: 5-(ethylsulfanyl)spiro2.3hexane-5-carboxylic acid
• CAS No: 1466800-32-7
• MF: C₉H₁₄O₂S
• MW: 186.271261692047
• CID: 6271634
• PubChem ID: 65130416
• Update Time: 2024-01-12

5-(ethylsulfanyl)spiro2.3hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(ethylsulfanyl)spiro2.3hexane-5-carboxylic acid
• 1466800-32-7
• 5-(ethylsulfanyl)spiro[2.3]hexane-5-carboxylic acid
• EN300-1122409
• AKOS014463642
• 5-(ethylsulfanyl)spiro[2.3]hexane-5-carboxylicacid

• Inchi： 1S/C9H14O2S/c1-2-12-9(7(10)11)5-8(6-9)3-4-8/h2-6H2,1H3,(H,10,11)
• InChI Key： SBBUUZSGESJNMP-UHFFFAOYSA-N
• SMILES： S(CC)C1(C(=O)O)CC2(C1)CC2

Computed Properties

• Exact Mass: 186.07145086g/mol
• Monoisotopic Mass: 186.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates